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Compound of Interest

Compound Name:
Methyl 2-methylquinoline-6-

carboxylate

Cat. No.: B180422 Get Quote

Essential Safety and Handling Guide for Methyl
2-methylquinoline-6-carboxylate
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for managing Methyl 2-methylquinoline-6-carboxylate in a laboratory setting.

Chemical Identifier:

Name: Methyl 2-methylquinoline-6-carboxylate

Molecular Formula: C₁₂H₁₁NO₂

CAS Number: 108166-01-4[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Methyl 2-methylquinoline-6-carboxylate is not

readily available, data from structurally similar compounds such as quinoline and its derivatives

indicate potential hazards. These include skin, eye, and respiratory irritation.[2][3] It may also
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be harmful if swallowed.[2][4] Therefore, a cautious approach and the use of appropriate

personal protective equipment are essential.

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Wear tight-sealing safety

goggles at all times.[4] A face

shield is recommended when

there is a risk of splashing.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

recommended for handling

quinoline derivatives.[5]

Always inspect gloves for signs

of degradation before use and

replace them regularly.[5][6]

Body Protection Laboratory Coat

A fully fastened lab coat should

be worn to protect against skin

exposure.[5][7] For procedures

with a higher risk of splashing,

a chemically resistant apron is

also advised.[8]

Respiratory Protection Fume Hood or Respirator

All work involving the handling

of powdered compound or the

preparation of solutions should

be conducted in a certified

chemical fume hood to

minimize inhalation of dust or

vapors.[5] If a fume hood is not

available, a NIOSH-approved

respirator may be necessary.

[5]
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Proper handling and storage are critical to prevent exposure and maintain the integrity of the

compound.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid all personal contact, including inhalation of dust or vapors.[9][10]

Wash hands thoroughly with soap and water after handling.[4][11]

Do not eat, drink, or smoke in the laboratory.[11][12]

Ensure that eyewash stations and safety showers are readily accessible.[4][13]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Store away from strong oxidizing agents.[4]

Spill and Disposal Management
In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

Spill Response:

Minor Spills: Alert others in the area. Wearing appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand).[5] Collect the contaminated material into a sealed and

labeled container for hazardous waste disposal.[5]

Major Spills: Evacuate the laboratory immediately and alert your institution's emergency

response team.[5]

Disposal:

Methyl 2-methylquinoline-6-carboxylate and any contaminated materials must be

disposed of as hazardous chemical waste.[5][14]
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Follow all institutional, local, and national regulations for the disposal of chemical waste.[5]

Do not dispose of this compound down the drain or in regular trash.[5]

Procedural Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Methyl 2-
methylquinoline-6-carboxylate in a laboratory setting.

Preparation:
- Review SDS of similar compounds

- Assemble all necessary PPE

Handling (in Fume Hood):
- Weigh solid compound

- Prepare solutions

Experimentation:
- Perform experimental procedures

Post-Experiment:
- Decontaminate work surfaces

Waste Disposal:
- Collect all chemical waste in labeled, sealed containers

Final Steps:
- Remove and dispose of PPE correctly

- Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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